3-Bromo-7-methyl-6,8-dihydro-5H-imidazo[1,2-a]pyrazine;dihydrochloride

• IUPAC Name: 3-bromo-7-methyl-6,8-dihydro-5H-imidazo[1,2-a]pyrazine;dihydrochloride
• InChI: InChI=1S/C7H10BrN3.2ClH/c1-10-2-3-11-6(8)4-9-7(11)5-10;;/h4H,2-3,5H2,1H3;2*1H
• InChI Key: DNEWDOBZYJXOQN-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN2C(=NC=C2Br)C1.Cl.Cl
• Molecular Formula: C7H12BrCl2N3
• Molecular Weight: 289.00 g/mol
• CAS RN: 2377033-80-0

Description

The compound "3-Bromo-7-methyl-6,8-dihydro-5H-imidazo[1,2-a]pyrazine;dihydrochloride" is a brominated derivative of imidazo[1,2-a]pyrazine, which is a heterocyclic aromatic organic compound. Imidazo[1,2-a]pyrazine itself has been synthesized and studied for its chemical and spectroscopic properties, including its reactivity towards electrophilic bromination and nucleophilic substitution reactions .

Synthesis Analysis

The synthesis of imidazo[1,2-a]pyrazine derivatives typically involves the formation of the imidazo[1,2-a]pyrazine ring system followed by functionalization at specific positions on the ring. For instance, electrophilic bromination can occur at the C-3 position of the parent imidazo[1,2-a]pyrazine . In related compounds, such as pyrazoles and pyrazolo[3,4-d]pyridazine derivatives, synthesis can involve reactions with hydrazidoyl halides, nucleophilic substitution, and cyclization reactions . Although the exact synthesis of the compound is not detailed in the provided papers, these methods could potentially be adapted for its synthesis.

Molecular Structure Analysis

The molecular structure of imidazo[1,2-a]pyrazine derivatives is characterized by a fused two-ring system that includes an imidazole ring and a pyrazine ring. Electrophilic bromination at C-3 and base-catalyzed hydrogen-deuterium exchange at C-3 and C-5 have been observed, indicating the reactivity of these positions . The presence of a bromine atom in the compound suggests that it may have been synthesized through such an electrophilic substitution reaction.

Chemical Reactions Analysis

Imidazo[1,2-a]pyrazine and its derivatives exhibit a range of chemical reactivities. For example, the parent compound undergoes electrophilic bromination at C-3 and nucleophilic substitution by methoxide ion at C-5 and C-8 . In related research, amidrazones reacted with nucleophiles displacing bromide to yield pyrazole derivatives, and hydrazine was used to produce pyrazolo[3,4-d]pyridazine derivatives . These reactions highlight the versatility of the imidazo[1,2-a]pyrazine scaffold in organic synthesis.

Physical and Chemical Properties Analysis

The physical and chemical properties of imidazo[1,2-a]pyrazine derivatives are influenced by their molecular structure. The presence of a bromine atom can significantly affect the compound's polarity, reactivity, and interaction with other molecules. The spectral data, such as proton nuclear magnetic resonance (pmr), are essential for characterizing these compounds and confirming their structures . The specific physical properties of "this compound" are not provided in the papers, but similar compounds have been characterized using NMR spectrometry .

Scientific Research Applications

• Chemical Synthesis and Reactivity:

  • A study by Barlin and Ireland (1984) explored the preparation of 1H-imidazo[4,5-b]pyrazines, closely related to 3-Bromo-7-methyl-6,8-dihydro-5H-imidazo[1,2-a]pyrazine, from 5-bromopyrazine-2,3-diamine, demonstrating the chemical reactivity and potential applications in synthesis (Barlin & Ireland, 1984).

• Biological Activities:

  • Sablayrolles et al. (1984) synthesized a series of imidazo[1,2-alpha]pyrazine derivatives, including compounds like 5-bromoimidazo-[1,2-alpha]pyrazine, which showed uterine-relaxing and antibronchospastic activities. This implies potential applications in developing treatments for conditions like asthma (Sablayrolles et al., 1984).

• Synthesis and Application in Drug Development:

  • The work by Collins Michael Raymond et al. (2010) on the synthesis of 3-pyrazinyl-imidazo[1,2-a]pyridines from a vinyl ether, which is a structurally related compound, illustrates the methodologies for creating complex heterocyclic structures that can be important in drug development (Raymond et al., 2010).

• Chemiluminescence Properties:

  • Nakamura et al. (1998) discussed the bimodal chemiluminescence of 8-chlorostyryl-6-phenylethynylimidazopyrazinone, a compound related to 3-Bromo-7-methyl-6,8-dihydro-5H-imidazo[1,2-a]pyrazine. This indicates potential applications in the field of luminescent materials (Nakamura et al., 1998).

• Antibacterial and Anticancer Properties:

  • Jyothi and Madhavi (2019) synthesized N-arylimidazo[1,2-a]pyrazine-2-carboxamides and evaluated their antimicrobial activities, suggesting the potential of such compounds in antibacterial applications (Jyothi & Madhavi, 2019).
  • Temple et al. (1987) synthesized imidazo[4,5-c]pyridines and imidazo[4,5-b]pyridines, compounds related to 3-Bromo-7-methyl-6,8-dihydro-5H-imidazo[1,2-a]pyrazine, showing potential as anticancer agents (Temple et al., 1987).

Mechanism of Action

The mechanism of action for “3-Bromo-7-methyl-6,8-dihydro-5H-imidazo[1,2-a]pyrazine;dihydrochloride” is not clearly recognized according to the available resources.

Safety and Hazards

The compound has been classified with the GHS07 pictogram and has a signal word of “Warning”. The hazard statements associated with it are H302, H315, H319, and H335. Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501.